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Compound of Interest

Compound Name: Octylazanium;bromide

Cat. No.: B8065735

Get Quote

Executive Summary & Hazard Logic
Octylazanium bromide (OABr), commonly known as n-Octylammonium bromide, is a critical

alkylammonium halide surfactant used to passivate surface defects in perovskite solar cells

(PSCs). While often categorized generically as an "irritant," its operational risk profile is distinct

due to its physical properties and the solvent systems required for its use.

The Scientist’s Perspective on Risk:

The Hygroscopic Threat: OABr is hygroscopic. Moisture absorption alters stoichiometry

(ruining device performance) and causes the powder to clump. Researchers often

aggressively break these clumps, generating fine, invisible particulate dust that carries a high

static charge.

The Solvent Multiplier: OABr is rarely handled as a solid for long. It is typically dissolved in

polar aprotic solvents like DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide). While

nitrile gloves protect against the solid salt, they offer negligible protection against

DMF/DMSO, which can carry the dissolved bromide salt through the glove and into the

bloodstream.
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Core Hazard Classifications (GHS):

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

Personal Protective Equipment (PPE) Matrix
This matrix distinguishes between handling the solid precursor and the precursor solution. Most

accidents occur because researchers fail to upgrade PPE during the solubilization phase.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Operational Workflow & Protocols
Phase A: Pre-Handling & Weighing

Static Control: Alkylammonium salts are prone to static charging. Use an anti-static gun or

ionizer bar inside the balance enclosure. This prevents the powder from "jumping" onto the

balance pan or your gloves.

Atmosphere: Handle in a humidity-controlled environment (<30% RH) or a glovebox if

possible to preserve chemical integrity.

Phase B: Solubilization (The Critical Risk Point)
Transfer: Move the weighed solid into the fume hood before adding solvent.
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Solvent Addition: When adding DMF or DMSO, the exothermic nature of solvation is usually

negligible for this salt, but always add solvent to the powder, not vice versa, to minimize dust

displacement.

Double-Gloving: If dexterity requires nitrile gloves, wear Laminate gloves as the inner layer

and Nitrile gloves as the outer layer. This provides chemical resistance and grip.

Phase C: Waste & Deactivation
Classification: OABr waste is Halogenated Organic Waste.

Incompatibility: Do NOT mix with strong oxidizing agents or strong acids. The bromide ion

can oxidize to elemental bromine (

) under strong oxidative stress, releasing toxic brown fumes.

Disposal: Collect in High-Density Polyethylene (HDPE) or glass carboys labeled

"Halogenated Solvent Waste."

Visualizing the Safety Workflow
The following diagram illustrates the decision logic and safety barriers for handling OABr.
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Figure 1: Operational logic flow for Octylazanium bromide, highlighting the critical PPE upgrade

required when transitioning from solid to solvated states.

Emergency Response
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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